Cas no 36428-96-3 (pyrene-2-carboxylic acid)

• Product Name: pyrene-2-carboxylic acid
• CAS No: 36428-96-3
• MF: C₁₇H₁₀O₂
• MW: 246.260104656219
• CID: 921326
• PubChem ID: 334608
• Update Time: 2025-04-19

pyrene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• pyrene-2-carboxylic acid
• Pyrene-2-carboxylic acid, HMS2876I14, HMS1473M22
• 1-pyrenecarboxylic acid
• 2-Pyrencarbonsaeure
• AC1L7FR2
• ChemDiv3_000286
• CTK4H6447
• HMS1473M22
• HMS2876I14
• NSC340266
• Pyren-2-carbonsaeure
• 2-carboxypyrene
• NSC-340266
• E75225
• BS-46202
• Pyrene-2-carboxylic acid, HMS2876I14, HMS1473M22
• BRD-K46912708-001-01-0
• IDI1_019604
• AKOS000592662
• CS-0362611
• CHEMBL1608230
• MLS001208047
• 36428-96-3
• DTXSID00319144
• Pyrene-2-carboxylicacid
• SMR000513819
• NCGC00176476-01
• SCHEMBL1901737

• Inchi： 1S/C17H10O2/c18-17(19)14-8-12-6-4-10-2-1-3-11-5-7-13(9-14)16(12)15(10)11/h1-9H,(H,18,19)
• InChI Key： JOPBIBGSCKPRBR-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC3=CC=CC4=CC=C(C=1)C2=C34)=O

Computed Properties

• Exact Mass: 246.0681
• Monoisotopic Mass: 246.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.28220